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Compound of Interest

Compound Name:
2-Bromo-6-Chloro-3-

methoxyphenylboronic acid

Cat. No.: B591540 Get Quote

Technical Guide: 2-Bromo-6-Chloro-3-
methoxyphenylboronic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key chemical properties and the

molecular structure of 2-Bromo-6-Chloro-3-methoxyphenylboronic acid, a compound of

interest in synthetic chemistry and drug discovery.

Chemical Properties and Data
2-Bromo-6-Chloro-3-methoxyphenylboronic acid is a substituted phenylboronic acid. Such

compounds are versatile intermediates in organic synthesis, most notably in Suzuki-Miyaura

cross-coupling reactions to form carbon-carbon bonds. The specific substitutions on the phenyl

ring—bromo, chloro, and methoxy groups—offer multiple points for further functionalization,

making it a valuable building block for creating complex molecules.

The key quantitative data for this compound are summarized in the table below for easy

reference.
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Property Value Source

CAS Number 957062-90-7

Molecular Formula C₇H₇BBrClO₃ [1]

Molecular Weight 265.3 g/mol [1]

Molecular Structure
The molecular structure of 2-Bromo-6-Chloro-3-methoxyphenylboronic acid consists of a

benzene ring substituted with a boronic acid group at position 1, a bromine atom at position 2,

a methoxy group at position 3, and a chlorine atom at position 6.

Caption: 2D representation of the molecular structure of 2-Bromo-6-Chloro-3-
methoxyphenylboronic acid.

Experimental Protocols
Detailed experimental protocols involving 2-Bromo-6-Chloro-3-methoxyphenylboronic acid,

such as its application in Suzuki-Miyaura cross-coupling reactions, are highly dependent on the

specific reaction partners and desired outcomes. For reliable and validated methodologies,

researchers are advised to consult the following sources:

Supplier Documentation: Chemical suppliers such as Sigma-Aldrich (Merck) often provide

application notes and references on their product pages.

Peer-Reviewed Literature: Scientific databases (e.g., SciFinder, Reaxys, Google Scholar)

should be searched for publications detailing the use of this specific reagent in synthetic

procedures. These articles will provide comprehensive experimental details, including

reaction conditions, catalysts, solvents, and purification methods.

It is critical to adhere to standard laboratory safety practices, including the use of appropriate

personal protective equipment (PPE), when handling this chemical. For detailed safety

information, please refer to the Safety Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

To cite this document: BenchChem. [2-Bromo-6-Chloro-3-methoxyphenylboronic acid
molecular structure and weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591540#2-bromo-6-chloro-3-methoxyphenylboronic-
acid-molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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